2-(Benzylamino)-3-hydroxypropanoic acid
Overview
Description
2-(Benzylamino)-3-hydroxypropanoic acid, commonly referred to as BHPA, is an organic compound that has a wide range of applications in the field of scientific research. It is a derivative of an amino acid, which is a component of proteins and is essential for biological functions. BHPA has been found to be useful in a variety of laboratory applications, and has been studied for its potential therapeutic applications.
Scientific Research Applications
Production of 3-Hydroxypropanoic Acid from Glycerol : 3-Hydroxypropanoic acid is a valuable platform chemical used as a precursor in industrial production of chemicals like acrylic acid and derivatives. It is also used in bioplastic production. Advances in metabolic engineering and synthetic biology have led to efficient bio-production methods (Jers et al., 2019).
Green Approach to Chemical Building Blocks : 3-Hydroxypropanoic acid is a potential building block for organic synthesis or high-performance polymers. Recent advances have highlighted eco-sustainable processes for producing 3-hydroxypropanoic acid, especially catalytic chemical methods (Pina et al., 2011).
Peptide Modification and Live Cell Labeling : A novel amino acid derivative, related to 2-(Benzylamino)-3-hydroxypropanoic acid, showed excellent stability in biological media and potential for cancer cell labeling. It could be used as an analogue in peptide modification, demonstrating significant biological activity (Ni et al., 2015).
Intermediate in Biosynthesis of Benzoic and Salicylic Acid : 3-Hydroxy-3-phenylpropanoic acid, a related compound, is an intermediate in the biosynthesis of benzoic acid and salicylic acid, derived from cinnamic acid in plants (Jarvis et al., 2000).
Inhibition of Carboxypeptidase A : DL-2-Benzyl-3-formylpropanoic acid is a competitive inhibitor of carboxypeptidase A, suggesting potential applications in enzyme studies and possibly therapeutic contexts (Galardy & Kortylewicz, 1984).
Microbial Production of Lactic and 3-Hydroxypropanoic Acid : The microbial export of 3-hydroxypropanoic acid has implications for industrial fermentation processes, highlighting bioenergetics and export mechanisms as key factors in efficient production (Van Maris et al., 2004).
Oxidation of Levulinic Acid to 3-Hydroxypropanoic Acid : A chemical-catalytic approach using hydrogen peroxide has been developed for producing 3-hydroxypropanoic acid from levulinic acid, a biomass-derived platform chemical (Wu et al., 2015).
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various enzymes and receptors in the body
Mode of Action
It can be inferred from related compounds that it may involve interactions with its targets leading to changes in cellular processes . The benzylamino group might play a crucial role in these interactions .
Biochemical Pathways
Compounds with similar structures have been known to influence various biochemical pathways . For instance, the presence of the benzyl group could potentially influence reactions at the benzylic position .
Pharmacokinetics
Similar compounds have been shown to have diverse pharmacokinetic properties . The presence of the benzylamino and hydroxypropanoic acid groups could potentially influence the compound’s bioavailability.
Result of Action
Similar compounds have been known to exhibit various biological effects
Action Environment
The action, efficacy, and stability of 2-(Benzylamino)-3-hydroxypropanoic acid could potentially be influenced by various environmental factors. These could include pH, temperature, and the presence of other compounds . .
properties
IUPAC Name |
2-(benzylamino)-3-hydroxypropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c12-7-9(10(13)14)11-6-8-4-2-1-3-5-8/h1-5,9,11-12H,6-7H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTSBUHPWELFRGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(CO)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70412510 |
Source
|
| Record name | 2-Benzylamino-3-hydroxypropionic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70412510 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzylamino)-3-hydroxypropanoic acid | |
CAS RN |
106910-76-3 |
Source
|
| Record name | 2-Benzylamino-3-hydroxypropionic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70412510 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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